Cas no 1463992-11-1 (1-Bromo-4-(2,2-diethoxyethoxy)-2-fluorobenzene)

• Product Name: 1-Bromo-4-(2,2-diethoxyethoxy)-2-fluorobenzene
• CAS No: 1463992-11-1
• MF: C₁₂H₁₆BrFO₃
• MW: 307.156046867371
• CID: 6793278
• PubChem ID: 59508382
• Update Time: 2025-07-24

1-Bromo-4-(2,2-diethoxyethoxy)-2-fluorobenzene Chemical and Physical Properties

Names and Identifiers

• RXTNWXMEIFYACT-UHFFFAOYSA-N
• MFCD20773195
• AKOS014535308
• 1463992-11-1
• SCHEMBL2812843
• 1-bromo-4-(2,2-diethoxyethoxy)-2-fluorobenzene
• 1-Bromo-4-(2,2-diethoxyethoxy)-2-fluorobenzene

• Inchi： 1S/C12H16BrFO3/c1-3-15-12(16-4-2)8-17-9-5-6-10(13)11(14)7-9/h5-7,12H,3-4,8H2,1-2H3
• InChI Key： RXTNWXMEIFYACT-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1F)OCC(OCC)OCC

Computed Properties

• Exact Mass: 306.02669g/mol
• Monoisotopic Mass: 306.02669g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 27.7Ų

Additional information on 1-Bromo-4-(2,2-diethoxyethoxy)-2-fluorobenzene

Comprehensive Overview of 1-Bromo-4-(2,2-diethoxyethoxy)-2-fluorobenzene (CAS No. 1463992-11-1)

1-Bromo-4-(2,2-diethoxyethoxy)-2-fluorobenzene (CAS No. 1463992-11-1) is a specialized organic compound widely utilized in pharmaceutical intermediates, agrochemical synthesis, and advanced material research. Its unique molecular structure, featuring a bromine substituent and a diethoxyethoxy side chain, makes it a versatile building block for coupling reactions and functional group transformations. The presence of both fluorine and bromo groups enhances its reactivity in cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig reactions, which are pivotal in modern drug discovery.

In recent years, the demand for fluorinated aromatic compounds like 1-Bromo-4-(2,2-diethoxyethoxy)-2-fluorobenzene has surged due to their applications in biomedical imaging and PET tracer synthesis. Researchers are increasingly exploring its potential in designing targeted therapeutics, leveraging the fluorine atom's metabolic stability and bioavailability-enhancing properties. The compound's CAS No. 1463992-11-1 is frequently searched in academic databases, reflecting its relevance in cutting-edge chemical research.

The synthesis of 1-Bromo-4-(2,2-diethoxyethoxy)-2-fluorobenzene typically involves multi-step protocols, including etherification and halogenation processes. Its diethoxyethoxy moiety offers solubility advantages in polar solvents, facilitating its use in homogeneous catalysis systems. This characteristic aligns with the growing trend toward green chemistry, where solvent efficiency and reaction optimization are prioritized. Analytical techniques like HPLC, NMR, and mass spectrometry are employed to ensure high purity, a critical factor for end-users in the pharmaceutical industry.

From an industrial perspective, CAS No. 1463992-11-1 is often discussed in the context of scalable synthesis and cost-effective production. Manufacturers focus on optimizing yields while minimizing byproducts, addressing the needs of contract research organizations (CROs) and generic drug developers. The compound's stability under controlled conditions also makes it a candidate for long-term storage, a feature highlighted in supplier catalogs.

Emerging applications of 1-Bromo-4-(2,2-diethoxyethoxy)-2-fluorobenzene include its role in OLED material development, where fluorinated aromatics contribute to electron transport layers. This aligns with the global push for energy-efficient displays and flexible electronics. Additionally, its derivatives are investigated for liquid crystal formulations, further expanding its industrial footprint.

For researchers sourcing CAS No. 1463992-11-1, key considerations include supplier reliability, batch-to-batch consistency, and regulatory compliance. The compound's technical data sheets often emphasize its non-hazardous handling under standard laboratory conditions, though proper personal protective equipment (PPE) is recommended. As the chemical industry shifts toward digital documentation, suppliers increasingly provide e-certificates and spectral data for seamless integration into electronic lab notebooks (ELNs).

In summary, 1-Bromo-4-(2,2-diethoxyethoxy)-2-fluorobenzene represents a critical intermediate at the intersection of medicinal chemistry, materials science, and industrial synthesis. Its CAS No. 1463992-11-1 serves as a gateway to innovative applications, from precision medicine to sustainable technologies, ensuring its continued prominence in scientific literature and commercial demand.